Cas no 2171774-92-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid
• CAS No: 2171774-92-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6307756
• PubChem ID: 165959757
• Update Time: 2025-05-26

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid
• 2171774-92-6
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-2,2-dimethylbutanoic acid
• EN300-1492194

• Inchi： 1S/C26H28N2O5/c1-4-9-22(23(29)27-15-14-26(2,3)24(30)31)28-25(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h1,5-8,10-13,21-22H,9,14-16H2,2-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CXAHRLDZUSJOCP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic Acid (CAS No. 2171774-92-6)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid, identified by its CAS number 2171774-92-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethylcarbonyl moiety and an amide linkage. The presence of these features not only contributes to its unique chemical properties but also opens up possibilities for diverse biological activities. Specifically, the fluoren moiety is known for its stability and fluorescence characteristics, making it a valuable component in the design of bioimaging agents and fluorescent probes.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The amide group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid provides a versatile platform for further chemical modifications, allowing researchers to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The combination of the methoxycarbonyl group and the amide linkage makes it an excellent candidate for peptide mimetics and proteinase inhibitors. These types of compounds have shown significant promise in preclinical studies as they can interfere with enzymatic processes that are dysregulated in various diseases.

The pentynamido moiety is another key feature that contributes to the compound's potential biological activity. This group has been extensively studied for its ability to interact with biological targets in a manner similar to natural amino acids but with enhanced stability and specificity. Such properties make it an attractive scaffold for drug discovery efforts aimed at developing next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid with unprecedented accuracy. These computational tools have been instrumental in guiding synthetic strategies and optimizing molecular structures for improved biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been crucial in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the final product.

In addition to its potential as a drug candidate, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2,2-dimethylbutanoic acid has applications in biochemical research as a tool compound. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, providing researchers with a versatile building block for their studies.

The fluorescence properties of the fluorenylmethylcarbonyl group have also been exploited in various biochemical assays. These assays often rely on fluorescence-based detection methods to monitor interactions between proteins and other biomolecules. The use of this compound as a fluorescent probe has provided valuable insights into cellular processes and has been instrumental in understanding disease mechanisms at the molecular level.

The growing body of research on this compound underscores its significance in both academic and industrial settings. As our understanding of biological systems continues to expand, compounds like 4-2-({(9H-fluoren-9- ylmethoxycarbonyl}amino)pent-4- ynamido-2,2-dimethylbutanoic acid (CAS No. 2171774-92-6) are expected to play an increasingly important role in drug discovery and development.